Cas no 2138001-56-4 (tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate
• CAS No: 2138001-56-4
• MF: C₁₃H₁₈INO₃
• MW: 363.19139623642
• MDL: MFCD30457729
• CID: 5608709
• PubChem ID: 165475750
• Update Time: 2025-10-31

tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2138001-56-4
• tert-butyl N-[2-hydroxy-1-(3-iodophenyl)ethyl]carbamate
• EN300-844501
• tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate

• MDL： MFCD30457729
• Inchi： 1S/C13H18INO3/c1-13(2,3)18-12(17)15-11(8-16)9-5-4-6-10(14)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)
• InChI Key： PBDSVGRFOZZALW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.03314g/mol
• Monoisotopic Mass: 363.03314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate (CAS No. 2138001-56-4)

The compound tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate, identified by its CAS number 2138001-56-4, is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a tert-butyl carbamate group and a 3-iodophenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently seek information on this compound due to its role in drug discovery and development, particularly in the context of targeted therapies and small molecule inhibitors.

One of the key reasons for the growing interest in tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate is its utility in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step syntheses, ensuring selectivity and efficiency. This compound’s iodo-substituted aromatic ring further enhances its versatility, enabling cross-coupling reactions such as Suzuki-Miyaura or Sonogashira reactions, which are pivotal in modern medicinal chemistry.

In recent years, the demand for high-purity intermediates like CAS 2138001-56-4 has surged, driven by advancements in precision medicine and bioconjugation techniques. Researchers often inquire about its solubility, stability under various conditions, and compatibility with common reagents. These properties are critical for optimizing synthetic pathways and ensuring reproducibility in laboratory settings. Additionally, the compound’s role in developing PET (positron emission tomography) tracers has garnered attention, as iodine-124 isotopes can be incorporated for diagnostic imaging.

The synthesis of tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate typically involves multi-step organic transformations, including reductive amination and carbamate formation. Its chiral center at the hydroxyethyl group also raises questions about enantioselective synthesis, a hot topic in asymmetric catalysis. Laboratories focusing on green chemistry often explore solvent-free or catalytic methods to produce such intermediates sustainably, aligning with global trends toward eco-friendly manufacturing.

From a commercial perspective, suppliers of CAS 2138001-56-4 emphasize its batch-to-batch consistency and analytical documentation (e.g., HPLC, NMR) to meet regulatory standards. The compound’s relevance in API (active pharmaceutical ingredient) development further underscores the need for stringent quality control. Frequently searched queries include "tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate synthesis protocol" and "Boc-protected iodophenyl derivatives suppliers," reflecting its niche yet critical role in the chemical industry.

In summary, tert-butyl N-2-hydroxy-1-(3-iodophenyl)ethylcarbamate (2138001-56-4) bridges fundamental research and applied science, offering a robust platform for innovation in drug design and material science. Its structural features and functional groups continue to inspire novel applications, making it a subject of enduring interest in academic and industrial circles alike.